Cas no 946231-47-6 (8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

8-(4-Fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide is a specialized heterocyclic compound featuring a fused imidazo-triazine core with a 4-fluorophenyl substituent and a pentylcarboxamide side chain. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The fluorophenyl group enhances binding affinity in target interactions, while the pentyl chain may improve lipophilicity and membrane permeability. This compound is of interest for research applications, including enzyme inhibition studies or as a precursor in synthetic pathways. High purity and well-defined synthesis protocols ensure reproducibility for experimental use. Further investigation is required to fully elucidate its pharmacological or chemical properties.
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide structure
946231-47-6 structure
Product Name:8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
CAS No:946231-47-6
MF:C17H20FN5O2
MW:345.371406555176
CID:5833053
PubChem ID:16861284
Update Time:2025-11-01

8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 8-(4-fluorophenyl)-4-oxo-N-pentyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
    • Imidazo[2,1-c][1,2,4]triazine-3-carboxamide, 8-(4-fluorophenyl)-4,6,7,8-tetrahydro-4-oxo-N-pentyl-
    • 8-(4-fluorophenyl)-4-oxo-N-pentyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
    • F2482-0317
    • 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
    • AKOS024651209
    • 946231-47-6
    • 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
    • Inchi: 1S/C17H20FN5O2/c1-2-3-4-9-19-15(24)14-16(25)23-11-10-22(17(23)21-20-14)13-7-5-12(18)6-8-13/h5-8H,2-4,9-11H2,1H3,(H,19,24)
    • InChI Key: VJAFAQYBUFWHEZ-UHFFFAOYSA-N
    • SMILES: N1=C(C(NCCCCC)=O)C(=O)N2CCN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

  • Exact Mass: 345.16010306g/mol
  • Monoisotopic Mass: 345.16010306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 77.4Ų

8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2482-0317-2μmol
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
2μl
$85.5 2023-05-16
Life Chemicals
F2482-0317-5μmol
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2482-0317-10μmol
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2482-0317-20μmol
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
20μl
$118.5 2023-05-16
Life Chemicals
F2482-0317-1mg
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2482-0317-2mg
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
2mg
$88.5 2023-05-16
Life Chemicals
F2482-0317-3mg
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2482-0317-4mg
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
4mg
$99.0 2023-05-16
Life Chemicals
F2482-0317-5mg
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2482-0317-10mg
8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
946231-47-6 90%+
10mg
$118.5 2023-05-16

Additional information on 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Recent Advances in the Study of 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide (CAS: 946231-47-6)

The compound 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide (CAS: 946231-47-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazo[1,2-c][1,2,4]triazine core, has shown promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide exhibits potent inhibitory activity against p38α MAPK, a kinase implicated in chronic inflammatory diseases such as rheumatoid arthritis and COPD. The study utilized X-ray crystallography to reveal the binding mode of the compound within the ATP-binding pocket of p38α, providing valuable insights for further structural optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. A preclinical study conducted in 2024 highlighted its favorable oral bioavailability and metabolic stability in rodent models. The study also reported a half-life of approximately 6 hours, suggesting potential for once-daily dosing in clinical settings. These findings are particularly encouraging for the development of this compound as a lead candidate for inflammatory disorders.

Synthetic approaches to 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide have also seen advancements. A recent publication in Organic Process Research & Development described a scalable, high-yield synthesis route that minimizes the use of hazardous reagents and reduces overall production costs. This development is critical for facilitating large-scale manufacturing and future clinical trials.

Despite these promising results, challenges remain. For instance, off-target effects on related kinases have been observed at higher concentrations, necessitating further structural refinements to enhance selectivity. Additionally, long-term toxicity studies are still underway to fully assess the compound's safety profile. Nevertheless, the collective research efforts underscore the potential of 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide as a valuable scaffold for drug development in inflammatory and potentially oncological indications.

In conclusion, recent studies on 8-(4-fluorophenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide (CAS: 946231-47-6) have significantly advanced our understanding of its pharmacological properties and therapeutic potential. Continued research efforts are expected to further optimize its efficacy and safety, paving the way for its transition into clinical development.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.